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molecular formula C9H10N2OS B160241 2-Amino-6-ethoxybenzothiazole CAS No. 94-45-1

2-Amino-6-ethoxybenzothiazole

Cat. No. B160241
CAS RN: 94-45-1
M. Wt: 194.26 g/mol
InChI Key: KOYJWFGMEBETBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05919807

Procedure details

20 g (0.103 mol) of 2-amino-6-ethoxy-benzothiazole are dissolved in 100 ml of glacial acetic acid and 52 ml of concentrated hydrochloric acid and whilst cooling with ice the mixture is diazotised with 7.4 g (0.108 mol) of sodium nitrite in 15 ml of water. Then the solution of the diazonium salt is added batchwise to a suspension of 13.6 g (0.137 mol) of copper-I-chloride in 65 ml of concentrated hydrochloric acid and stirred for 20 minutes at 30° C. Then the mixture is diluted with 800 ml of ice water and the crystals formed are suction filtered. To purify them they are chromatographed on silica gel (eluant: petroleum ether/ethyl acetate=6:1). Yield: 61.7% of theory, Melting point: 60-61° C.
Name
2-amino-6-ethoxy-benzothiazole
Quantity
20 g
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
100 mL
Type
solvent
Reaction Step One
Name
sodium nitrite
Quantity
7.4 g
Type
reactant
Reaction Step Two
[Compound]
Name
diazonium salt
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
copper-I-chloride
Quantity
13.6 g
Type
reactant
Reaction Step Three
Name
hydrochloric acid
Quantity
65 mL
Type
reactant
Reaction Step Three
Name
hydrochloric acid
Quantity
52 mL
Type
reactant
Reaction Step Four
Name
water
Quantity
15 mL
Type
solvent
Reaction Step Five
[Compound]
Name
ice water
Quantity
800 mL
Type
solvent
Reaction Step Six
Name
2-Chloro-6-ethoxy-benzothiazole
Yield
61.7%

Identifiers

REACTION_CXSMILES
N[C:2]1[S:3][C:4]2[CH:10]=[C:9]([O:11][CH2:12][CH3:13])[CH:8]=[CH:7][C:5]=2[N:6]=1.N([O-])=O.[Na+].[ClH:18]>C(O)(=O)C.O>[Cl:18][C:2]1[S:3][C:4]2[CH:10]=[C:9]([O:11][CH2:12][CH3:13])[CH:8]=[CH:7][C:5]=2[N:6]=1 |f:1.2|

Inputs

Step One
Name
2-amino-6-ethoxy-benzothiazole
Quantity
20 g
Type
reactant
Smiles
NC=1SC2=C(N1)C=CC(=C2)OCC
Name
acetic acid
Quantity
100 mL
Type
solvent
Smiles
C(C)(=O)O
Step Two
Name
sodium nitrite
Quantity
7.4 g
Type
reactant
Smiles
N(=O)[O-].[Na+]
Step Three
[Compound]
Name
diazonium salt
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Compound]
Name
copper-I-chloride
Quantity
13.6 g
Type
reactant
Smiles
Name
hydrochloric acid
Quantity
65 mL
Type
reactant
Smiles
Cl
Step Four
Name
hydrochloric acid
Quantity
52 mL
Type
reactant
Smiles
Cl
Step Five
Name
water
Quantity
15 mL
Type
solvent
Smiles
O
Step Six
[Compound]
Name
ice water
Quantity
800 mL
Type
solvent
Smiles

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
30 °C
Stirring
Type
CUSTOM
Details
stirred for 20 minutes at 30° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the crystals formed
CUSTOM
Type
CUSTOM
Details
To purify them they
CUSTOM
Type
CUSTOM
Details
are chromatographed on silica gel (eluant: petroleum ether/ethyl acetate=6:1)

Outcomes

Product
Details
Reaction Time
 20 min
Name
2-Chloro-6-ethoxy-benzothiazole
Type
Smiles
ClC=1SC2=C(N1)C=CC(=C2)OCC
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 61.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.